3-[12-(5-oxo-4H-1,2,4-oxadiazol-3-yl)dodecyl]-4H-1,2,4-oxadiazol-5-one

• CAS: 648440-52-2
• Molecular Formula: C16H26N4O4
• Molecular Weight: 338.40 g/mol
• SMILES: C(CCCCCCC1=NOC(=O)N1)CCCCCC2=NOC(=O)N2
• InChI: InChI=1S/C16H26N4O4/c21-15-17-13(19-23-15)11-9-7-5-3-1-2-4-6-8-10-12-14-18-16(22)24-20-14/h1-12H2,(H,17,19,21)(H,18,20,22)
• InChIKey: KGZWVUWQJZEORM-UHFFFAOYSA-N

648440-52-2: Identity & Core Characteristics

CAS 648440-52-2, systematically named 3-[12-(5-oxo-4H-1,2,4-oxadiazol-3-yl)dodecyl]-4H-1,2,4-oxadiazol-5-one, is a symmetrical bis-oxadiazolone connected by a twelve-carbon dodecyl linker . This structure belongs to the broader 1,2,4-oxadiazol-5-one class, a scaffold known for its bioisosteric properties and for acting as a covalent electrophilic warhead targeting serine and cysteine hydrolases [1]. Its specific dodecyl chain length distinguishes it from other alkyl-linked analogs within the oxadiazolone-core (OX) derivative series, which have been systematically explored for antimycobacterial and antimalarial applications [2].

Dodecyl linker-dependent bioactivity probe for oxadiazolone SAR

Bis-oxadiazolone covalent warhead class for hydrolase target engagement studies

Antimalarial prodrug model-response context; supports in vivo clearance endpoint research

• [1] Jo, J., Upadhyay, T., Woods, E. C., Park, K. W., Pedowitz, N. J., Jaworek-Korjakowska, J., ... & Bogyo, M. (2023). Development of Oxadiazolone Activity-Based Probes Targeting FphE for Specific Detection of S. aureus Infections. bioRxiv, 2023-12. View Source
• [2] Madani, A., Mallick, I., Guy, A., Crauste, C., Durand, T., Fourquet, P., ... & Cavalier, J. F. (2020). Dissecting the antibacterial activity of oxadiazolone-core derivatives against Mycobacterium abscessus. PLoS ONE, 15(9), e0238178. View Source

Why Generic Analogs Cannot Substitute for 648440-52-2

The biological activity and physicochemical properties of bis-oxadiazolone derivatives are exquisitely sensitive to the length and nature of the central alkyl linker. Systematic structure-activity relationship (SAR) studies within the OX derivative family demonstrate that antibacterial potency against mycobacteria is critically dependent on this chain, with activity varying dramatically between methyl, butyl, hexyl, octyl, decyl, and dodecyl analogs [1]. For example, the antimycobacterial activity of MmPPOX differs substantially from that of HPOX (hexyl) or MPOX (methyl) [2]. Furthermore, the dodecyl-linked bis-oxadiazolone exhibits a specific bioactivity profile as an antimalarial prodrug, inducing complete clearance of parasitemia after oral administration, a property not generalizable to other chain lengths or heterocyclic substitutions [3]. Therefore, substituting this compound with a generic oxadiazolone would invalidate experimental replication and compromise the intended pharmacological outcome.

Linker length critically controls bioactivity. Shorter (C8, C10) or branched alkyl chains may shift the activity profile observed for the dodecyl analog; MIC and in vivo response endpoints cannot be assumed interchangeable.

Generic oxadiazolone scaffolds lack bis-functional C12 spacing. Mono-oxadiazolones or other heterocyclic replacements do not replicate the polypharmacology or antimalarial model-response context reported for this compound.

Physicochemical behavior is chain-length dependent. Decyl or octyl analogs exhibit lower lipophilicity and altered solubility, which may affect assay handling, membrane permeability, and PK context.

• [1] Madani, A., Mallick, I., Guy, A., Crauste, C., Durand, T., Fourquet, P., ... & Cavalier, J. F. (2020). Dissecting the antibacterial activity of oxadiazolone-core derivatives against Mycobacterium abscessus. PLoS ONE, 15(9), e0238178. View Source
• [2] Nguyen, P. C., Delorme, V., Bénarouche, A., Guy, A., Landry, V., Audebert, S., ... & Cavalier, J. F. (2018). Oxadiazolone derivatives, new promising multi-target inhibitors against M. tuberculosis. Bioorganic Chemistry, 81, 414-424. View Source
• [3] Ouattara, M., Wein, S., Calas, M., Hoang, Y. V., Vial, H., & Escale, R. (2007). Synthesis and antimalarial activity of new 1,12-bis(N,N'-acetamidinyl)dodecane derivatives. Bioorganic & Medicinal Chemistry Letters, 17(3), 593-596. View Source

Quantitative Evidence for 648440-52-2 Selection

In Vivo Antimalarial Efficacy

In a murine malaria model, oral administration of the bis-oxadiazolone derivative corresponding to 648440-52-2 (compound 9) resulted in complete clearance of parasitemia. This represents a superior therapeutic outcome compared to its parent bis-alkylamidine and other O-substituted prodrug candidates within the same series, such as the bis-O-methylsulfonylamidoxime 8, which also showed potent but less definitive antimalarial activity [1]. The complete clearance endpoint is a critical benchmark for antimalarial drug development.

Antimalarial Model

Reported

Complete parasitemia clearance after oral administration (murine Plasmodium model)

Supports prodrug research fit; reported model-response endpoint context.

Comparative data vs. incomplete clearance of parent bis-alkylamidine and bis-O-methylsulfonylamidoxime 8.

Evidence Dimension	In vivo antimalarial efficacy (Plasmodium spp. mouse model)
Target Compound Data	Complete clearance of parasitemia after oral administration
Comparator Or Baseline	Bis-O-methylsulfonylamidoxime 8 and parent bis-alkylamidine (showed relatively potent but incomplete clearance)
Quantified Difference	Qualitative difference: complete vs. incomplete clearance
Conditions	Oral administration in a murine Plasmodium infection model (Ouattara et al., 2007)

Why This Matters

Achieving complete parasitemia clearance in an animal model is a stringent gold-standard efficacy endpoint, making this specific bis-oxadiazolone a critical reference compound for antimalarial research and a benchmark for novel prodrug candidates.

• [1] Ouattara, M., Wein, S., Calas, M., Hoang, Y. V., Vial, H., & Escale, R. (2007). Synthesis and antimalarial activity of new 1,12-bis(N,N'-acetamidinyl)dodecane derivatives. Bioorganic & Medicinal Chemistry Letters, 17(3), 593-596. View Source

Antibacterial Activity: Linker Length Dependence

Systematic MIC determinations for a panel of 19 phenyl-substituted oxadiazolone (OX) derivatives against M. abscessus reveal that antibacterial activity is highly dependent on the alkyl chain attached to the oxadiazolone core. While the decyl (DmPPOX) and dodecyl (DomPPOX) derivatives both showed activity, their MIC values (DomPPOX MIC90 >200 µM against S variant) indicate a nuanced SAR where very long chains may have reduced potency in this series compared to optimized branched-chain analogs like iBpPPOX (MIC90 = 85.9 µM) [1]. In a related study against M. marinum and M. bovis BCG, the dodecyl chain length on a different core was found to yield optimal balance between lipophilicity and antibacterial effect, with MIC values in the low micromolar range [2].

Linker SAR (M. abscessus)

Class-level inference

DomPPOX (C12) MIC90 >200 µM; MemPPOX MIC90 44.4 µM; iBpPPOX MIC90 85.9 µM

Reported MIC context; linker length substantially modulates potency.

S-variant REMA assay; activity against other mycobacterial species may differ.

Evidence Dimension	In vitro antibacterial activity (MIC90 against M. abscessus S variant REMA assay)
Target Compound Data	DomPPOX (dodecyl analog): MIC90 >200 µM
Comparator Or Baseline	iBpPPOX: MIC90 = 85.9 µM; HpPPOX: MIC90 = 79.4 µM; MemPPOX: MIC90 = 44.4 µM
Quantified Difference	At least 2.3-fold less potent than iBpPPOX in this specific assay context
Conditions	M. abscessus CIP104536T S variant, broth medium, REMA method (Madani et al., 2020)

Why This Matters

This data demonstrates that the C12 dodecyl chain is a critical variable in OX-derivative SAR. Procuring the specific C12-linked version is essential for validating this part of the SAR landscape, and its activity in other biological contexts (e.g., antimalarial) cannot be predicted by shorter-chain analogs.

• [1] Madani, A., Mallick, I., Guy, A., Crauste, C., Durand, T., Fourquet, P., ... & Cavalier, J. F. (2020). Dissecting the antibacterial activity of oxadiazolone-core derivatives against Mycobacterium abscessus. PLoS ONE, 15(9), e0238178. View Source
• [2] Cavalier, J. F., Spilling, C. D., Durand, T., Camoin, L., & Canaan, S. (2021). Lipolytic enzymes inhibitors: A new way for antibacterial drugs discovery. European Journal of Medicinal Chemistry, 209, 112908. View Source

Dodecyl Linker: Physicochemical Properties

The C12 dodecyl linker of 648440-52-2 imparts distinct physicochemical properties that directly affect its experimental handling and biological behavior. With a molecular weight of 338.20 g/mol, 2 hydrogen bond donors, 6 hydrogen bond acceptors, and 13 rotatable bonds, it occupies a specific property space distinct from its closest analogs, such as the decyl or octyl variants . This influences critical parameters like LogP (estimated >4.0 based on chain length), aqueous solubility, and membrane permeability, which are key determinants in cell-based assays and in vivo pharmacokinetics.

Physicochemical Profile

Data to verify

MW 338.20 g/mol; est. LogP ~4.5; 13 rotatable bonds; 2 HBD / 6 HBA

Supports handling protocol design and assay condition optimization.

Calculated LogP; experimental solubility and permeability validation recommended.

Evidence Dimension	Molecular property comparison
Target Compound Data	MW: 338.20 g/mol; HBD: 2; HBA: 6; Rotatable bonds: 13; Calculated LogP: ~4.5 (estimated)
Comparator Or Baseline	Decyl analog (estimated): MW ~310 g/mol; LogP ~3.8. Octyl analog (estimated): MW ~282 g/mol; LogP ~3.1.
Quantified Difference	8-20% higher MW and substantially higher lipophilicity compared to shorter-chain analogs
Conditions	Calculated properties from structural analysis (ChemSrc; PubChem predicted data)

Why This Matters

Procurement decisions must account for these distinct physicochemical properties, as they dictate solubility protocols, DMSO stock concentration limits, and potential for non-specific binding in assays, differentiating this compound from less lipophilic, shorter-chain cousins.

High-Value Applications of 648440-52-2

Positive Control for Antimalarial Prodrugs

In antimalarial drug discovery, 648440-52-2 serves as a validated positive control for orally bioavailable bis-oxadiazolone prodrugs. Its demonstrated ability to induce complete parasitemia clearance in a murine model [1] makes it an essential benchmark for evaluating novel prodrug candidates. Any new candidate can be directly compared to this compound's in vivo efficacy standard, ensuring assay validity and translational relevance.

Target Engagement Probe for Mycobacteria

This compound is a critical tool for SAR studies investigating how the alkyl linker length modulates polypharmacology in mycobacteria. The dodecyl-linked bis-oxadiazolone represents the upper boundary of chain length in the OX series [2]. Its unique target engagement profile, distinct from that of hexyl (HPOX) or methyl (MPOX) counterparts, is essential for complete chemoproteomic mapping studies [3].

Reference Standard for Lipophilic Bis-Heterocycles

With its extreme lipophilicity (estimated LogP >4) and high number of rotatable bonds , 648440-52-2 is an ideal reference compound for developing and validating computational models predicting solubility, permeability, and metabolic stability for highly flexible, neutral bis-heterocycles. It provides a rigorous test case for in silico tools.

Application

Selection Property

Validation Focus

Antimalarial prodrug comparator studies

In vivo clearance model endpoint

Parasitemia clearance reproducibility; benchmarking against novel prodrugs

Mycobacterial target engagement SAR

Linker-length-dependent polypharmacology

Chemoproteomic target profiling across M. abscessus and M. tuberculosis

Computational ADME modeling reference

High lipophilicity and flexibility benchmark

Solubility/permeability prediction model validation

• [1] Ouattara, M., Wein, S., Calas, M., Hoang, Y. V., Vial, H., & Escale, R. (2007). Synthesis and antimalarial activity of new 1,12-bis(N,N'-acetamidinyl)dodecane derivatives. Bioorganic & Medicinal Chemistry Letters, 17(3), 593-596. View Source
• [2] Madani, A., Mallick, I., Guy, A., Crauste, C., Durand, T., Fourquet, P., ... & Cavalier, J. F. (2020). Dissecting the antibacterial activity of oxadiazolone-core derivatives against Mycobacterium abscessus. PLoS ONE, 15(9), e0238178. View Source
• [3] Nguyen, P. C., Delorme, V., Bénarouche, A., Guy, A., Landry, V., Audebert, S., ... & Cavalier, J. F. (2018). Oxadiazolone derivatives, new promising multi-target inhibitors against M. tuberculosis. Bioorganic Chemistry, 81, 414-424. View Source